Cas no 26156-48-9 (Methyl 2-bromoisonicotinate)

• Product Name: Methyl 2-bromoisonicotinate
• CAS No: 26156-48-9
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD03791265
• CID: 52858
• PubChem ID: 3847768
• Update Time: 2025-06-11

Methyl 2-bromoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromoisonicotinate
• Methyl 2-bromopyridine-4-carboxylate
• 2-BROMO-ISONICOTINIC ACID METHYL ESTER
• N-Methyl 2-bromoisobutyramide
• 2-Brom-isonicotinsaeure-methylester
• 2-Bromo-4-pyridine carboxylic acid methyl ester
• 2-Bromoisonicotinic Acid Methyl Ester
• 2-Bromopyridine-4-carboxylic Acid Methyl Ester
• methyl 2-bromo-pyridine-4-carboxylate
• SY016338
• AKOS005145702
• 26156-48-9
• DTXSID00397265
• MULLTHQTADMZDM-UHFFFAOYSA-N
• M2461
• FT-0600146
• methyl-2-bromo-isonicotinate
• AC-24953
• METHYL2-BROMOISONICOTINATE
• BBA15648
• EN300-1231170
• J-400988
• methyl-2-bromoisonicotinate
• CS-W008679
• SCHEMBL46685
• Z1269243695
• PS-6226
• A5185
• Methyl 2-bromopyridine-4-carboxylate, 95%
• AB16210
• MFCD03791265
• 4-PYRIDINECARBOXYLIC ACID, 2-BROMO-, METHYL ESTER
• methyl 2-bromoisonicotinate;Methyl 2-Bromopyridine-4-carboxylate
• AM9860
• BBL101279
• STL555075
• DB-006032
• 626-474-4

• MDL： MFCD03791265
• Inchi： 1S/C7H6BrNO2/c1-11-7(10)5-2-3-9-6(8)4-5/h2-4H,1H3
• InChI Key： MULLTHQTADMZDM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CN=1

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Density: 1.579
• Melting Point: 34.0 to 38.0 deg-C
• Boiling Point: 268°Cat760mmHg
• Flash Point: 115.9℃
• Refractive Index: 1.554
• PSA: 39.19000
• LogP: 1.63070

Methyl 2-bromoisonicotinate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep cold

Additional information on Methyl 2-bromoisonicotinate

Recent Advances in the Application of Methyl 2-bromoisonicotinate (CAS: 26156-48-9) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromoisonicotinate (CAS: 26156-48-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. This compound, characterized by its brominated pyridine core and ester functionality, has garnered significant attention in recent years due to its versatility in cross-coupling reactions and its role as a building block for more complex molecular architectures. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity patterns, and investigating its potential applications in drug discovery and development.

A notable advancement in the utilization of Methyl 2-bromoisonicotinate is its application in the synthesis of kinase inhibitors. Researchers have demonstrated its efficacy as a precursor in the construction of pyridine-based scaffolds that target specific kinase pathways implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective JAK2 inhibitors, showcasing its potential in the treatment of myeloproliferative disorders. The study reported improved yield and selectivity in the key coupling steps when Methyl 2-bromoisonicotinate was employed, underscoring its value in medicinal chemistry.

In addition to its role in drug synthesis, Methyl 2-bromoisonicotinate has been explored in the field of chemical biology as a tool for protein labeling and modification. Its bromine moiety allows for efficient palladium-catalyzed cross-coupling reactions, enabling the introduction of various functional groups into biomolecules. A recent publication in ACS Chemical Biology detailed its use in the site-specific modification of antibodies, facilitating the development of antibody-drug conjugates (ADCs) with enhanced stability and therapeutic efficacy. This approach has opened new avenues for targeted cancer therapies.

Further research has also investigated the environmental and safety aspects of Methyl 2-bromoisonicotinate. A 2024 study in Chemical Research in Toxicology evaluated its toxicity profile and degradation pathways, providing critical data for its safe handling and disposal in industrial settings. The findings emphasized the importance of proper waste management and the development of greener synthetic alternatives to minimize environmental impact.

In conclusion, Methyl 2-bromoisonicotinate (CAS: 26156-48-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications span from drug synthesis to biomolecular engineering, driven by its unique chemical properties and reactivity. Ongoing studies aim to further expand its utility, particularly in the design of novel therapeutics and the advancement of sustainable chemistry practices. As research progresses, this compound is expected to play an increasingly pivotal role in addressing unmet medical needs and advancing scientific knowledge.